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Compound of Interest
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Cat. No.: B048480 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Formic anhydride is a highly reactive and potent formylating agent used in

synthetic organic chemistry.[1] In the field of peptide synthesis, it serves as a crucial reagent for

the introduction of formyl groups (-CHO) onto peptides. This modification is significant as N-

formylation is a common post-translational modification that can influence a peptide's biological

activity, stability, and physicochemical properties.[1][2] For instance, the N-terminal formylation

of proteins is a hallmark of bacterial proteins and can trigger immune responses in humans.[3]

Formic anhydride itself is unstable, often generated in situ as a mixed anhydride, such as

acetic formic anhydride, to achieve efficient formylation of the N-terminus or lysine side

chains of peptides.[4][5]

Key Applications
The primary application of formic anhydride in peptide synthesis is for formylation reactions.

This can be targeted to two main sites on a peptide chain:

N-Terminal Formylation: The addition of a formyl group to the free amine at the N-terminus of

a peptide. This can serve as a protecting group strategy or to synthesize biologically relevant

N-formyl peptides, which are known to act as chemoattractants for phagocytic cells.[1][2]

Lysine Side-Chain Formylation: The formylation of the ε-amino group of lysine residues. N-

formyl lysine is an important modification in epigenetics, particularly in histone proteins,

where it plays a role in regulating gene expression.[2][3][5]
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A recently developed one-pot, on-resin protocol allows for the formylation of protected peptides

with near-quantitative yields, accommodating a wide range of amino acids and peptide lengths

up to 34 residues.[2]

Reaction Mechanism: N-Formylation via Mixed
Anhydride
The formylation process often proceeds through the in situ formation of a mixed anhydride,

typically acetic formic anhydride. The reaction is base-catalyzed, with pyridine commonly

used. The proposed mechanism involves the formation of a highly reactive N-acetyl pyridinium

intermediate, which then reacts with formate to generate the mixed anhydride. This anhydride

is the active formylating agent that reacts with the peptide's free amino group. A potential side

reaction is the deprotonation of the mixed anhydride's formyl residue, leading to the formation

of carbon monoxide.[4][5]

reactant reagent intermediate product side_product peptide Formic Acid

Formate

+ Pyridine
(Deprotonation)

Pyridine

Acetic Formic Anhydride

Reaction

Acetic Anhydride

N-acetyl Pyridinium
(Highly Reactive)

+ Pyridine

Pyridine

Reaction

N-Formyl Peptide

N-Formylation

Carbon Monoxide

Deprotonation
(Side Reaction)

Peptide-Resin
(with free NH2)

N-Formylation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/37695727/
https://www.benchchem.com/product/b048480?utm_src=pdf-body
https://www.researchgate.net/figure/Proposed-mechanism-of-peptide-N-formylation-and-CO-formation-as-side-reaction-Formic_fig4_373839540
https://www.researchgate.net/publication/373839540_Rapid_On-Resin_N-Formylation_of_Peptides_as_One-Pot_Reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Proposed mechanism of peptide N-formylation.

Quantitative Data Summary
The on-resin formylation method provides high yields across various peptide sequences. The

data below is summarized from a study by Kokollari et al. (2023).[2][5]

Parameter Value / Condition Efficacy Reference

Reaction Type
On-resin, one-pot N-

formylation
- [2][5]

Reagents

Formic acid, acetic

anhydride, pyridine,

DMF

- [2]

Temperature Room Temperature - [2][5]

Peptide Length
Short peptides up to

34 amino acids
> 90% [2][3]

Yield Near-quantitative > 90% [2][5]

Amino Acid

Compatibility

Works across the

spectrum of canonical

amino acids

High [2][3]

Target Sites
N-terminus and Lysine

side chains
High [2][5]

Experimental Protocols
Protocol 1: Rapid On-Resin N-Formylation of Peptides
This protocol describes a one-pot procedure for the N-formylation of protected peptides directly

on the solid-phase resin.[2][3]

Materials:
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Peptide-resin (post-SPPS, with N-terminal Fmoc group removed)

Dimethylformamide (DMF)

Pyridine

Formic acid

Acetic anhydride

Standard solid-phase synthesis vessel

Shaker or stirrer

Procedure:

Resin Swelling: Swell the peptide-resin in DMF for approximately 15-30 minutes.

Reagent Addition: To the swollen resin, add pyridine followed by formic acid.

Activation: Add acetic anhydride dropwise to the mixture over a period of 10 minutes while

stirring or shaking. This generates the active mixed anhydride in situ.

Reaction: Allow the reaction to proceed at room temperature. The reaction time can be

monitored, but near-quantitative conversion is often achieved rapidly.

Washing: After the reaction is complete, wash the resin thoroughly with DMF to remove

excess reagents and byproducts.

Cleavage: Cleave the newly N-formylated peptide from the resin using a standard cleavage

cocktail (e.g., TFA/TIS/H₂O).
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Caption: Workflow for on-resin peptide N-formylation.
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Protocol 2: Preparation of Acetic Formic Anhydride
For applications requiring an isolated formylating agent, acetic formic anhydride can be

prepared, though it should be used promptly due to its instability.[6]

Materials:

Sodium formate (anhydrous)

Acetyl chloride

Anhydrous diethyl ether

Reaction flask with stirrer and dropping funnel

Filtration apparatus

Procedure:

Setup: In a reaction flask, prepare a stirred mixture of sodium formate in anhydrous diethyl

ether.

Addition: Add acetyl chloride to the mixture rapidly while maintaining the temperature

between 23-27°C.

Reaction: Stir the mixture for approximately 5-6 hours at the same temperature to ensure the

reaction goes to completion.

Filtration: Filter the mixture by suction to remove the solid residue (sodium chloride). Wash

the solid with additional ether and combine the washings with the filtrate.

Isolation: Remove the ether from the filtrate by distillation under reduced pressure. The

remaining residue is acetic formic anhydride.

Purification (Optional): The product can be further purified by distillation. The boiling point is

27–28°C at 10 mm Hg.[6]
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Note: Acetic formic anhydride is unstable and prone to decomposition into formic acid and

carbon monoxide. It should be prepared fresh and used immediately.[1]

Potential Side Reactions and Considerations
Decomposition: Formic anhydride readily decomposes, even at room temperature, into

formic acid and carbon monoxide.[1] This is a critical safety and efficacy consideration.

Urethane Formation: In mixed anhydride methods, a common side reaction is the attack of

the amine nucleophile at the carbonate carbonyl instead of the desired carboxyl carbonyl,

leading to the formation of an undesired urethane byproduct.[7]

Racemization: While modern protocols with additives have minimized this issue, activation of

the carboxyl group, especially with hindered amino acids like valine and isoleucine, carries a

risk of racemization.[8][9]

Over-activation: Using overly powerful activating conditions can lead to side reactions on

amino acid side chains or the formation of symmetrical anhydrides.[10]

Handling: Due to its high reactivity and instability, formic anhydride and its immediate

precursors should be handled with care in a well-ventilated fume hood. The use of fresh, high-

purity reagents is crucial for achieving high yields and minimizing side reactions.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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